Cas no 1185179-33-2 (Acyclovir-d)

Acyclovir-d is a deuterated analog of acyclovir, a well-known antiviral agent. The incorporation of deuterium atoms enhances the metabolic stability of the molecule, potentially improving its pharmacokinetic profile. This modification can lead to prolonged half-life, reduced dosing frequency, and increased bioavailability compared to the non-deuterated form. Acyclovir-d retains the selective inhibitory activity against viral DNA polymerase, making it effective against herpes simplex virus (HSV) and varicella-zoster virus (VZV). Its deuterated structure may also minimize the formation of toxic metabolites, offering a safer therapeutic option. This compound is primarily used in research settings to study deuterium's effects on drug metabolism and efficacy.

Acyclovir-d structure

Product Name:Acyclovir-d

CAS No:1185179-33-2

MF:C₈H₁₁N₅O₃

MW:229.229287385941

CID:889644

Update Time:2025-10-29

Acyclovir-d Chemical and Physical Properties

Names and Identifiers

- Alsachim - Acyclovir-D4
- Acyclovir-d4
- [2H4]-Aciclovir
- Acyclovir-d
- Inchi： 1S/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)/i1D2,2D2
- InChI Key： MKUXAQIIEYXACX-LNLMKGTHSA-N
- SMILES： O(C([2H])([2H])C([2H])([2H])O)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 308
Topological Polar Surface Area: 115

Experimental Properties

Melting Point: >245°C dec.

Acyclovir-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A192402-1mg	Acyclovir-d4	1185179-33-2		1mg	$ 257.00	2023-09-09
TRC	A192402-10mg	Acyclovir-d4	1185179-33-2		10mg	$ 1990.00	2023-09-09
ChemScence	CS-0202092-1mg	Acyclovir-d4	1185179-33-2		1mg	$350.0	2022-04-28
ChemScence	CS-0202092-5mg	Acyclovir-d4	1185179-33-2		5mg	$1400.0	2022-04-28
MedChemExpress	HY-17422S1-1mg	Acyclovir-d	1185179-33-2	98.66%	1mg	￥5480	2025-04-16
MedChemExpress	HY-17422S1-5mg	Acyclovir-d4	1185179-33-2		5mg	￥14000	2022-06-06
1PlusChem	1P008TIJ-1mg	ACYCLOVIR-D4	1185179-33-2	≥99% deuterated forms (d0-d4)	1mg	$285.00	2025-02-24
A2B Chem LLC	AE10699-1mg	ACYCLOVIR-D4	1185179-33-2	≥99% deuterated forms (d0-d4)	1mg	$202.00	2024-04-20